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Abstract
2-Bromo-4-hydroxypyridine is a pivotal heterocyclic building block in the synthesis of

pharmaceuticals and other fine chemicals.[1][2] Understanding its stability and degradation

profile is critical for drug development, ensuring the safety and efficacy of final products, and for

environmental risk assessment. This technical guide provides a comprehensive overview of the

putative degradation pathways of 2-Bromo-4-hydroxypyridine, drawing upon established

principles of organic chemistry and microbial metabolism of related pyridine derivatives. While

direct studies on this specific molecule are limited, this document synthesizes available

scientific literature to propose likely abiotic and biotic degradation routes. Furthermore, it

outlines detailed experimental methodologies for elucidating these pathways, providing a

framework for researchers in the field.

Introduction to 2-Bromo-4-hydroxypyridine
2-Bromo-4-hydroxypyridine (C₅H₄BrNO) is a solid, colorless to pale compound with a

molecular weight of 174.00 g/mol .[2] Its structure, featuring a pyridine ring substituted with a

bromine atom and a hydroxyl group, imparts a unique combination of chemical properties. The

molecule exhibits tautomerism, existing in equilibrium between the hydroxypyridine and the

pyridone forms, which significantly influences its reactivity.[2] The presence of the bromine

atom at the 2-position and the hydroxyl group at the 4-position provides multiple sites for

chemical modification, making it a versatile intermediate in organic synthesis.[1][2]

Table 1: Physicochemical Properties of 2-Bromo-4-hydroxypyridine
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Property Value Reference

Molecular Formula C₅H₄BrNO [2][3]

Molecular Weight 174.00 g/mol [2][4]

Melting Point 173-204 °C [2][5]

Boiling Point 425.0 ± 25.0 °C (Predicted) [4][5]

pKa 7.94 ± 0.10 (Predicted) [5]

Solubility
Soluble in polar organic

solvents like methanol.
[2][5]

Proposed Abiotic Degradation Pathways
Abiotic degradation involves the chemical transformation of a compound without the

involvement of biological organisms. The primary abiotic degradation pathways for 2-Bromo-4-
hydroxypyridine are likely to be hydrolysis and photolysis.

Hydrolysis
Hydrolysis is a chemical reaction in which a molecule of water breaks one or more chemical

bonds. The rate of hydrolysis is often dependent on pH and temperature. For 2-Bromo-4-
hydroxypyridine, the carbon-bromine (C-Br) bond is a potential site for nucleophilic

substitution by a hydroxyl group, which would lead to the formation of 2,4-dihydroxypyridine.

This reaction may be favored under basic conditions.

A proposed hydrolytic degradation pathway is presented below:

2-Bromo-4-hydroxypyridine 2,4-Dihydroxypyridine

Hydrolysis
(+H2O, -HBr)

2-Bromo-4-hydroxypyridine 4-Hydroxypyridine

Photolysis (UV)
-Br radical Ring Cleavage Products

Further
Photodegradation
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Initial Attack

Ring Cleavage

Central Metabolism

2-Bromo-4-hydroxypyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.pipzine-chem.com/products/pyridine/2-bromo-4-hydroxypyridine.html
https://www.pipzine-chem.com/products/pyridine/2-bromo-4-hydroxypyridine.html
https://www.vulcanchem.com/product/vc1996137
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-hydroxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-hydroxypyridine
https://m.chemicalbook.com/ProductChemicalPropertiesCB7283299_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7283299_EN.htm
https://www.benchchem.com/product/b1272042#2-bromo-4-hydroxypyridine-degradation-pathways
https://www.benchchem.com/product/b1272042#2-bromo-4-hydroxypyridine-degradation-pathways
https://www.benchchem.com/product/b1272042#2-bromo-4-hydroxypyridine-degradation-pathways
https://www.benchchem.com/product/b1272042#2-bromo-4-hydroxypyridine-degradation-pathways
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272042?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

